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Chemical Profile of Humulene Epoxide II

The table below consolidates the basic identifying information and chemical properties of Humulene

Epoxide II from the search results.

Property Description

CAS Number 19888-34-7 [1] [2] [3]

IUPAC Name (1R,3E,7E,11R)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-diene [1] [2]

Molecular
Formula

C₁₅H₂₄O [1] [2] [3]

Molecular
Weight

220.35 g/mol [1] [2] [3]

Melting Point 168-169.5 °C [2]

Boiling Point 285.6 °C [2]

Density 0.907±0.06 g/cm³ (Predicted) [2]
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Property Description

Solubility Soluble in chloroform, dichloromethane, ethyl acetate, DMSO, acetone, etc. [2]

Form Solid/Powder [2] [3]

Storage Keep container tightly sealed in a cool, well-ventilated area. Store at -20°C (powder)
or -80°C (in solvent) [3].

Known Decomposition & Reaction Context

While a full decomposition pathway is not available, the literature provides crucial context on its reactivity

and known degradation scenarios.

Acidic Conditions: Hydrolysis of related humulene epoxides (like the 1,2- and 4,5-epoxides) in

buffer solutions at pH 4 produces complex mixtures of bicyclic and tricyclic ring systems through
transannular cyclizations [4]. This suggests that Humulene Epoxide II is also highly reactive under

acidic conditions, and its decomposition would likely be complex.
Lewis Acid Catalysis: Treatment of humulene-8,9-epoxide with SnCl₄ leads to transannulation and

rearrangement, forming a single bicyclic alcohol [4]. This indicates that Lewis acids can trigger
specific rearrangement pathways.

Thermal Decomposition & Incompatibilities: The compound is stable under recommended storage
conditions but may decompose upon heating to emit toxic fumes [3]. It is incompatible with strong
acids, strong alkalis, and strong oxidizing or reducing agents [3].

Research Gaps & Investigation Strategies

The specific decomposition products and detailed pathways for Humulene Epoxide II remain

uncharacterized. Here are suggested strategies to address this knowledge gap:

Review Broader Humulene Chemistry: As shown in the search results, the behavior of other

humulene epoxides can serve as a useful model [4]. Investigating the decomposition of its parent
compound, α-humulene, may also provide valuable mechanistic insights [4] [5].

Propose Experimental Pathways: Since established protocols are not available, you may need to
design experiments. The following diagram outlines a proposed high-level workflow to systematically

investigate the decomposition of Humulene Epoxide II.
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Frequently Asked Questions (FAQs)

Q1: What are the major safety concerns when handling Humulene Epoxide II? A1: According to the

Safety Data Sheet, it is harmful if swallowed (H302) and very toxic to aquatic life with long-lasting

effects (H410). Personal protective equipment, including safety goggles, gloves, and impervious clothing, is

advised. Avoid releasing the chemical into the environment [3].

Q2: My reaction with Humulene Epoxide II yielded multiple unexpected products. Why? A2: This is

consistent with the literature. The humulene skeleton and its epoxides are known to undergo complex
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transannular cyclizations and rearrangements, especially under acidic conditions or in the presence of Lewis

acids [4]. The formation of multiple bicyclic and tricyclic products is a characteristic of its reactivity.

Q3: Where can I source Humulene Epoxide II for research? A3: The compound is available from several

chemical suppliers specializing in research chemicals, as listed on chemical databases [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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